Cas no 77918-48-0 (Phosphonic acid, (3-methylphenyl)-)

• Product Name: Phosphonic acid, (3-methylphenyl)-
• CAS No: 77918-48-0
• MF: C₇H₉O₃P
• MW: 172.118323087692
• CID: 2801933
• PubChem ID: 3353434
• Update Time: 2025-04-21

Phosphonic acid, (3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 77918-48-0
• DTXCID70342580
• m-Tolylphosphonic acid
• 3-methylphenylphosphonic acid
• Phosphonic acid, (3-methylphenyl)-
• SCHEMBL3355826
• AKOS024340561
• (3-methylphenyl)phosphonic Acid
• DTXSID10391719

• Inchi： 1S/C7H9O3P/c1-6-3-2-4-7(5-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： PLTITAYELKYVLW-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 172.02893114Da
• Monoisotopic Mass: 172.02893114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų